Cas no 29755-00-8 (Methyl 2,3,5-Tri-O-p-chlorobenzoyl-b-D-ribofuranoside)

• Product Name: Methyl 2,3,5-Tri-O-p-chlorobenzoyl-b-D-ribofuranoside
• CAS No: 29755-00-8
• Molecular Formula: C₂₇H₂₁O₈Cl₃
• Molecular Weight: 579.80984
• CID: 53520
• PubChem ID: 15934095

Methyl 2,3,5-Tri-O-p-chlorobenzoyl-b-D-ribofuranoside Properties

Names and Identifiers

• Methyl 2,3,5-tri-O-(4-chlorobenzoyl)-beta-D-ribofuranoside
• Methyl 2,3,5-Tri-O-p-chlorobenzoyl-β-D-ribofuranoside
• METHYL 2,3,5-TRI-O-(P-CHLOROBENZOYL)-B-D-RIBOFURANOSIDE
• Methyl 2,3,5-Tri-O-p
• A-D-Ribofuranoside
• Methyl 2,3,5-Tri-O-p-chlorobenzoyl-
• p-Chlorobenzoic Acid Triester with Methyl
• Ribofuranoside,methyl, tris(p-chlorobenzoate), b-D- (8CI)
• Benzoic acid, p-chloro-, triester with methyl b-D-ribofuranoside (8CI)
• [(2R, 3R, 4R, 5R)-3, 4-bis[(4-chlorobenzoyl)oxy]-5-methoxyoxolan-2-yl]methyl 4-chlorobenzoate
• Methyl2,3,5-tri-O-(p-chlorobenzoyl)-?-D-ribofuranoside
• W-202235
• Methyl 2,3,5-tris-O-(4-chlorobenzoyl)-beta-D-ribofuranoside
• 29755-00-8
• [(2R,3R,4R,5R)-3,4-bis[(4-chlorobenzoyl)oxy]-5-methoxyoxolan-2-yl]methyl 4-chlorobenzoate
• Methyl 2,3,5-Tri-O-p-chlorobenzoyl-b-D-ribofuranoside
• (2R,3R,4R,5R)-4-(4-chlorobenzoyloxy)-2-[(4-chlorobenzoyloxy)methyl]-5-methoxyoxolan-3-yl 4-chlorobenzoate
• Methyl 2,3,5-Tri-O-p-chlorobenzoyl-beta-D-ribofuranoside
• (2R,3R,4R,5R)-2-(((4-Chlorobenzoyl)oxy)methyl)-5-methoxytetrahydrofuran-3,4-diyl bis(4-chlorobenzoate)
• Methyl 2,3,5-Tri-O-p-chlorobenzoyl-?-D-ribofuranoside
• DTXSID20579824

• InChIKey： QWARYRHSAZOBMO-DVAKJLRASA-N
• Inchi： 1S/C27H21Cl3O8/c1-34-27-23(38-26(33)17-6-12-20(30)13-7-17)22(37-25(32)16-4-10-19(29)11-5-16)21(36-27)14-35-24(31)15-2-8-18(28)9-3-15/h2-13,21-23,27H,14H2,1H3/t21-,22-,23-,27-/m1/s1
• SMILES： ClC1C=CC(C(OC[C@H]2O[C@@H](OC)[C@H](OC(C3C=CC(Cl)=CC=3)=O)[C@@H]2OC(C2C=CC(Cl)=CC=2)=O)=O)=CC=1

Computed Properties

• Exact Mass: 578.03000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 11
• Monoisotopic Mass: 578.030201g/mol
• Heavy Atom Count: 38
• Complexity: 804
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.6
• Topological Polar Surface Area: 97.4Ų

Experimental Properties

• LogP: 5.62610
• PSA: 97.36000
• Refractive Index: 1.627
• Boiling Point: 652.4±55.0 °C at 760 mmHg
• Melting Point: 110-112°C
• Vapor Pressure: 0.0±2.0 mmHg at 25°C
• Flash Point: 206.9±30.5 °C
• Solubility: Dichloromethane, Ethyl Acetate
• Density: 1.5±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds